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Compound of Interest

Compound Name: BMS-986238

Cat. No.: B15610436

Essential safety protocols and logistical plans are critical for the safe handling and disposal of
the potent, investigational macrocyclic peptide, BMS-986238. This guide provides detailed
personal protective equipment (PPE) recommendations, operational procedures, and disposal
plans to ensure the safety of researchers, scientists, and drug development professionals.

As a second-generation PD-L1 inhibitor, BMS-986238 is classified as a potent compound,
necessitating stringent handling procedures to minimize exposure risk. While a specific Safety
Data Sheet (SDS) with defined occupational exposure limits (OELS) for this investigational drug
is not publicly available, a conservative approach based on the handling of similarly potent
pharmaceutical compounds is mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final and critical barrier in protecting laboratory
personnel. The following table summarizes the recommended PPE for handling BMS-986238,
based on general guidelines for potent compounds.
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.. . Specifications and Best
PPE Category Minimum Requirement o——
ractices

Inner Glove: Nitrile, powder-
free. Outer Glove: Nitrile,
) ) powder-free, tested against
Hand Protection Double Gloving ,
chemicals. Change outer glove
immediately upon

contamination.

Solid-front, back-closing gown
made of a low-linting,
impervious material (e.g.,

Body Protection Disposable Gown polyethylene-coated
polypropylene). Cuffs should
be tucked under the outer

glove.

For handling powder outside of
a containment device: A
powered air-purifying respirator
(PAPR) with a high-efficiency
particulate air (HEPA) filter is
Respiratory Protection NIOSH-approved Respirator ]
recommended. For handling
solutions: A fit-tested N95
respirator may be sufficient,
but a risk assessment should

be performed.

Indirectly vented chemical
splash goggles that meet ANSI
) ) Z87.1 standards. A face shield
Eye Protection Chemical Splash Goggles
should be worn over the
goggles when there is a

significant risk of splashes.
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Slip-resistant and impervious

] ) shoe covers should be worn
Foot Protection Disposable Shoe Covers )
over laboratory-dedicated

footwear.

Experimental Workflow and Handling Procedures

A systematic approach to handling BMS-986238 is essential to maintain a safe working
environment. The following workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for BMS-986238
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Key Experimental Protocols

Weighing Solid Compound:

Perform all weighing operations within a certified chemical fume hood or a balance
enclosure.

Use a dedicated set of weighing tools (spatulas, weigh paper).
Tare the balance with the weigh paper.

Carefully transfer the desired amount of BMS-986238 to the weigh paper, avoiding the
creation of dust.

Record the weight and carefully fold the weigh paper to contain the powder.

Clean the balance and surrounding area with a suitable deactivating solution immediately
after use.

Solution Preparation:

BMS-986238 is soluble in DMSO.[1][2]

Within a fume hood, add the appropriate volume of solvent to the vessel containing the
weighed BMS-986238.

Gently agitate the solution to ensure complete dissolution. Avoid vigorous shaking that could
create aerosols.

Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

Proper disposal of BMS-986238 and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

Waste Segregation:
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All waste generated during the handling of BMS-986238 must be considered hazardous. The
following diagram illustrates the proper segregation of waste streams.
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Waste Disposal Pathway for BMS-986238

Disposal Procedures:

e Solid Waste: All disposable PPE, weigh papers, and other contaminated solid materials
should be placed in a clearly labeled, sealed plastic bag and then into a designated
hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
dedicated, sealed, and properly labeled hazardous waste container. Do not mix with other
waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) department.

e Sharps Waste: Contaminated needles, syringes, and glassware must be disposed of in a
designated sharps container for hazardous chemical waste.
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» Final Disposal: All hazardous waste containing BMS-986238 should be disposed of through
your institution's EHS-approved waste management vendor, typically via high-temperature
incineration.

Disclaimer: This guide is intended to provide essential safety and logistical information based
on the available data for BMS-986238 and general principles for handling potent compounds.
Researchers must always consult their institution's specific safety protocols and EHS
department for guidance. A thorough risk assessment should be conducted before initiating any
work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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